Cas no 2680678-55-9 (benzyl N-methyl-N-1-(4-sulfamoylphenyl)ethylcarbamate)

• Product Name: benzyl N-methyl-N-1-(4-sulfamoylphenyl)ethylcarbamate
• CAS No: 2680678-55-9
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5620648
• PubChem ID: 165923620
• Update Time: 2025-05-21

benzyl N-methyl-N-1-(4-sulfamoylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680678-55-9
• benzyl N-methyl-N-[1-(4-sulfamoylphenyl)ethyl]carbamate
• EN300-28298290
• benzyl N-methyl-N-1-(4-sulfamoylphenyl)ethylcarbamate

• Inchi： 1S/C17H20N2O4S/c1-13(15-8-10-16(11-9-15)24(18,21)22)19(2)17(20)23-12-14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3,(H2,18,21,22)
• InChI Key： UHPLQMHPBNKWBK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)N(C(=O)OCC1C=CC=CC=1)C)(N)(=O)=O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.1Ų

Additional information on benzyl N-methyl-N-1-(4-sulfamoylphenyl)ethylcarbamate

Benzyl N-Methyl-N-1-(4-Sulfamoylphenyl)Ethylcarbamate: A Comprehensive Overview

Benzyl N-Methyl-N-1-(4-Sulfamoylphenyl)Ethylcarbamate (CAS No. 2680678-55-9) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its benzyl group, sulfamoylphenyl moiety, and N-methyl substituent, which collectively contribute to its distinctive chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and commercial research.

The molecular structure of benzyl N-methyl-N-1-(4-sulfamoylphenyl)ethylcarbamate is composed of a benzene ring attached to a sulfamoyl group, which is further connected to an ethylcarbamate moiety. The presence of the sulfamoyl group introduces significant electronic effects, enhancing the compound's ability to participate in various chemical reactions. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

Recent studies have highlighted the potential of this compound as a precursor in the development of novel drugs targeting specific biological pathways. For instance, researchers have explored its role in inhibiting enzyme activities associated with neurodegenerative diseases. The sulfamoylphenyl group has been shown to exhibit strong binding affinity to certain protein targets, making it a promising candidate for drug design.

In addition to its pharmaceutical applications, benzyl N-methyl-N-1-(4-sulfamoylphenyl)ethylcarbamate has also found utility in materials science. Its ability to form stable covalent bonds under specific reaction conditions has led to its use in the synthesis of advanced polymers and coatings. These materials exhibit enhanced mechanical properties and resistance to environmental degradation, making them suitable for industrial applications.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent optimizations in reaction conditions have significantly improved the yield and purity of the product. For example, the use of microwave-assisted synthesis has been reported to accelerate the reaction process while minimizing side reactions.

From an environmental perspective, the biodegradability and ecological impact of benzyl N-methyl-N-1-(4-sulfamoylphenyl)ethylcarbamate have been studied extensively. Research indicates that under controlled conditions, the compound undergoes efficient biodegradation, reducing its potential as an environmental pollutant. This aligns with global efforts to develop sustainable chemical processes that minimize ecological footprint.

In conclusion, benzyl N-methyl-N-1-(4-sulfamoylphenyl)ethylcarbamate (CAS No. 2680678-55-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application research, positions it as a key player in future innovations within the chemical sciences.